N-(3,5-dichloro-4-hydroxyphenyl)-2-(2,5-dimethylphenoxy)acetamide

• Molecular Formula: C16H15Cl2NO3
• Molecular Weight: 340.2 g/mol
• IUPAC Name: N-(3,5-dichloro-4-hydroxyphenyl)-2-(2,5-dimethylphenoxy)acetamide
• InChI: InChI=1S/C16H15Cl2NO3/c1-9-3-4-10(2)14(5-9)22-8-15(20)19-11-6-12(17)16(21)13(18)7-11/h3-7,21H,8H2,1-2H3,(H,19,20)
• InChI Key: VMRYTVHWHZTFML-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)OCC(=O)NC2=CC(=C(C(=C2)Cl)O)Cl

Description

N-(3,5-dichloro-4-hydroxyphenyl)-2-(2,5-dimethylphenoxy)acetamide, or DCPAA, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. It is a derivative of the nonsteroidal anti-inflammatory drug (NSAID) diclofenac, and its synthesis method involves the reaction of 3,5-dichloro-4-hydroxybenzoic acid with 2-(2,5-dimethylphenoxy)acetyl chloride in the presence of a base.

Mechanism of Action

The mechanism of action of DCPAA is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins and other inflammatory mediators. DCPAA has been shown to selectively inhibit COX-2, which is upregulated in response to inflammation, while sparing COX-1, which is involved in the maintenance of gastric mucosal integrity.
Biochemical and Physiological Effects:
DCPAA has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models of inflammation and pain. It has also been shown to inhibit the growth of cancer cells in vitro, although the exact mechanism of this effect is not yet fully understood. DCPAA has been found to be well-tolerated in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

One advantage of using DCPAA in lab experiments is its similarity to diclofenac, which is a well-established N-(3,5-dichloro-4-hydroxyphenyl)-2-(2,5-dimethylphenoxy)acetamide with known anti-inflammatory and analgesic properties. This makes it a useful tool for studying the mechanisms of action of N-(3,5-dichloro-4-hydroxyphenyl)-2-(2,5-dimethylphenoxy)acetamides and their potential therapeutic applications. However, one limitation of using DCPAA is its relatively limited availability, which may make it more difficult to obtain for research purposes.

Future Directions

There are several potential future directions for research on DCPAA. One area of interest is its potential as an anti-cancer agent, as studies have shown promising results in vitro. Further research is needed to determine the exact mechanism of this effect and to evaluate its potential in vivo. Another area of interest is the potential use of DCPAA in combination with other drugs, such as chemotherapeutic agents, to enhance their efficacy and reduce their side effects. Finally, there is a need for further research on the safety and tolerability of DCPAA in humans, as well as its potential therapeutic applications in various disease states.

Synthesis Methods

The synthesis of DCPAA involves a reaction between 3,5-dichloro-4-hydroxybenzoic acid and 2-(2,5-dimethylphenoxy)acetyl chloride in the presence of a base. The reaction results in the formation of DCPAA as a white crystalline solid with a melting point of 160-162°C.

Scientific Research Applications

DCPAA has been the subject of scientific research due to its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties, similar to those of diclofenac. DCPAA has also been shown to have potential anti-cancer properties, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro.